{[(Difluoromethyl)thio]methyl}benzene

Specification

• CAS No.: 68965-44-6
• Molecular Formula: C8H8F2S
• Molecular Weight: 174.21 g/mol
• IUPAC Name: difluoromethylsulfanylmethylbenzene
• Standard InChI: InChI=1S/C8H8F2S/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• Standard InChI Key: QMOWRNGLGDZHAF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC(F)F
• Canonical SMILES: C1=CC=C(C=C1)CSC(F)F

Introduction

Chemical Structure and Composition

{[(Difluoromethyl)thio]methyl}benzene consists of a benzene ring with a methyl group that connects to a difluoromethylthio group. The structural arrangement creates a molecule with specific chemical reactivity patterns and physical properties.

Molecular Structure

The compound features a benzyl group (C6H5CH2-) connected to a sulfur atom, which is further bonded to a difluoromethyl group (CHF2-). This creates the complete structure C6H5CH2-S-CHF2.

Chemical Composition

The molecular formula C8H8F2S breaks down as follows:

• 8 carbon atoms (C)

• 8 hydrogen atoms (H)

• 2 fluorine atoms (F)

• 1 sulfur atom (S)

This composition results in a molecular weight of 174.21 g/mol.

Identification and Nomenclature

{[(Difluoromethyl)thio]methyl}benzene is known by several alternative names in chemical literature and databases, reflecting different systematic naming conventions.

Registry Information

Identifier Type	Value
CAS Number	68965-44-6
Molecular Formula	C8H8F2S
Molecular Weight	174.21 g/mol
European Community (EC) Number	107-656-8
DSSTox Substance ID	DTXSID70468517
Nikkaji Number	J1.876.052E
Wikidata ID	Q82295748

Alternative Names and Synonyms

The compound is known by several synonyms in chemical literature:

• {[(difluoromethyl)sulfanyl]methyl}benzene

• Benzene, [[(difluoromethyl)thio]methyl]-

• Difluoromethylsulfanylmethylbenzene

• Benzyl difluoromethyl sulfide

• Benzyl(difluoromethyl)sulfane

• Difluoromethyl benzyl thioether

Physical and Chemical Properties

The physical and chemical properties of {[(difluoromethyl)thio]methyl}benzene determine its behavior in various environments and its potential applications.

Related Compound Properties

While specific physical property data for {[(difluoromethyl)thio]methyl}benzene is limited in the search results, we can gain some insight by examining the related compound [(difluoromethyl)thio]benzene (CAS: 1535-67-7):

Property	Value
Density	1.21 g/cm³
Boiling Point	150.8°C at 760 mmHg
Flash Point	45°C
LogP	3.00130
Vapor Pressure	4.82 mmHg at 25°C
Index of Refraction	1.514

These values provide some context, though the additional methylene group in {[(difluoromethyl)thio]methyl}benzene would modify these properties to some extent.

Hazard Statement	Classification	Warning Level
H302	Harmful if swallowed	Warning: Acute toxicity, oral
H312	Harmful in contact with skin	Warning: Acute toxicity, dermal
H315	Causes skin irritation	Warning: Skin corrosion/irritation
H319	Causes serious eye irritation	Warning: Serious eye damage/eye irritation
H332	Harmful if inhaled	Warning: Acute toxicity, inhalation
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure; Respiratory tract irritation

Hazard Categories

The compound falls into the following hazard categories:

• Acute Toxicity (Category 4) - multiple routes

• Skin Irritation (Category 2)

• Eye Irritation (Category 2A)

• Specific Target Organ Toxicity - Single Exposure (Category 3)

Precautionary Measures

Based on its hazard classifications, handling {[(difluoromethyl)thio]methyl}benzene requires several precautionary measures, including:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P301+P317: IF SWALLOWED: Get medical help

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Applications and Chemical Relevance

{[(Difluoromethyl)thio]methyl}benzene belongs to a family of compounds with significant chemical interest and potential applications.

Product Classification

The compound is categorized within the "NHC Ligands and Complexes" product family, suggesting potential applications in:

• Catalytic chemistry

• Organometallic synthesis

• Medicinal chemistry research

• Materials science

Structural Significance

The presence of both the difluoromethyl group and the thioether linkage makes this compound interesting for several reasons:

• The difluoromethyl group (CHF2) serves as a bioisostere in medicinal chemistry, potentially mimicking hydroxyl or thiol groups

• The thioether linkage (C-S-C) provides a site for further functionalization

• The combination of fluorine atoms with sulfur creates interesting electronic properties that can be exploited in various chemical applications

Related Chemical Compounds and Synthesis

Understanding related compounds and synthetic approaches provides context for {[(difluoromethyl)thio]methyl}benzene's role in chemical research.

Related Compounds

Several structurally related compounds provide context for understanding {[(difluoromethyl)thio]methyl}benzene:

• [(Difluoromethyl)thio]benzene (C7H6F2S, CAS: 1535-67-7) - lacks the methylene spacer between the benzene ring and sulfur atom

• (Benzenesulfonyl)difluoromethyl thioethers - contain additional oxidized sulfur functionality